Cas no 2228123-97-3 (4-Amino-4-{5-[(dimethylamino)methyl]-1,3-thiazol-2-yl}butanoic acid)

• Product Name: 4-Amino-4-{5-[(dimethylamino)methyl]-1,3-thiazol-2-yl}butanoic acid
• CAS No: 2228123-97-3
• MF: C₁₀H₁₇N₃O₂S
• MW: 243.325880765915
• CID: 5853106
• PubChem ID: 165701955
• Update Time: 2025-08-04

4-Amino-4-{5-[(dimethylamino)methyl]-1,3-thiazol-2-yl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1733794
• 4-amino-4-{5-[(dimethylamino)methyl]-1,3-thiazol-2-yl}butanoic acid
• 2228123-97-3
• 4-Amino-4-{5-[(dimethylamino)methyl]-1,3-thiazol-2-yl}butanoic acid

• Inchi： 1S/C10H17N3O2S/c1-13(2)6-7-5-12-10(16-7)8(11)3-4-9(14)15/h5,8H,3-4,6,11H2,1-2H3,(H,14,15)
• InChI Key： ZDVHABUUGOAJKO-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1C(CCC(=O)O)N)CN(C)C

Computed Properties

• Exact Mass: 243.10414797g/mol
• Monoisotopic Mass: 243.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 108Ų

Additional information on 4-Amino-4-{5-[(dimethylamino)methyl]-1,3-thiazol-2-yl}butanoic acid

Comprehensive Overview of 4-Amino-4-{5-[(dimethylamino)methyl]-1,3-thiazol-2-yl}butanoic acid (CAS No. 2228123-97-3)

4-Amino-4-{5-[(dimethylamino)methyl]-1,3-thiazol-2-yl}butanoic acid (CAS No. 2228123-97-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound features a thiazole ring, a dimethylamino group, and a butanoic acid moiety, making it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in neurological disorders, metabolic pathways, and enzyme inhibition, aligning with current trends in precision medicine and targeted therapies.

The molecular structure of 4-Amino-4-{5-[(dimethylamino)methyl]-1,3-thiazol-2-yl}butanoic acid (CAS No. 2228123-97-3) includes a thiazole core, which is known for its bioactivity in medicinal chemistry. The presence of the dimethylamino group enhances its solubility and bioavailability, while the butanoic acid tail contributes to its interaction with biological targets. These features make it a promising candidate for drug design and biomarker development, addressing growing demands for novel therapeutic agents in conditions like neurodegenerative diseases and inflammatory responses.

In recent years, the scientific community has explored the role of 4-Amino-4-{5-[(dimethylamino)methyl]-1,3-thiazol-2-yl}butanoic acid (CAS No. 2228123-97-3) in signal transduction and receptor modulation. Its ability to interact with G-protein-coupled receptors (GPCRs) and ion channels has sparked interest in its potential for treating chronic pain and mood disorders. These applications resonate with current healthcare trends, such as personalized medicine and non-opioid pain management, which are highly searched topics in biomedical databases and AI-driven research platforms.

The synthesis of 4-Amino-4-{5-[(dimethylamino)methyl]-1,3-thiazol-2-yl}butanoic acid (CAS No. 2228123-97-3) involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques like HPLC purification and NMR characterization ensure high purity and accurate structural confirmation. This rigorous process aligns with industry standards for pharmaceutical intermediates, a topic frequently searched by chemists and drug formulation experts seeking reliable synthetic protocols.

Beyond its pharmaceutical potential, 4-Amino-4-{5-[(dimethylamino)methyl]-1,3-thiazol-2-yl}butanoic acid (CAS No. 2228123-97-3) is also studied for its biochemical interactions in metabolic engineering. Its role in amino acid metabolism and cellular signaling pathways makes it relevant to nutraceutical research and probiotic development, areas gaining traction due to increasing consumer interest in gut health and microbiome optimization.

In summary, 4-Amino-4-{5-[(dimethylamino)methyl]-1,3-thiazol-2-yl}butanoic acid (CAS No. 2228123-97-3) represents a cutting-edge compound with multifaceted applications in drug discovery, biochemical research, and metabolic studies. Its structural complexity and functional versatility position it as a valuable tool for addressing contemporary challenges in healthcare innovation and sustainable therapeutics, topics highly prioritized in academic and industrial research today.